Cas no 898781-92-5 (3,5-DIMETHYL-2'-THIOMORPHOLINOMETHYL BENZOPHENONE)

• Product Name: 3,5-DIMETHYL-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• CAS No: 898781-92-5
• MF: C₂₀H₂₃NOS
• MW: 325.467724084854
• MDL: MFCD03842769
• CID: 878055
• PubChem ID: 24725430
• Update Time: 2025-09-22

3,5-DIMETHYL-2'-THIOMORPHOLINOMETHYL BENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-2'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (3,5-dimethylphenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 898781-92-5
• AKOS016021210
• 3,5-DIMETHYL-2'-THIOMORPHOLINOMETHYLBENZOPHENONE
• DTXSID50643825
• (3,5-Dimethylphenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03842769

• MDL： MFCD03842769
• Inchi： 1S/C20H23NOS/c1-15-11-16(2)13-18(12-15)20(22)19-6-4-3-5-17(19)14-21-7-9-23-10-8-21/h3-6,11-13H,7-10,14H2,1-2H3
• InChI Key： LUXSFINEUAQKJQ-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=C(C)C=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 509.9°C at 760 mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.607
• PSA: 45.61000
• LogP: 4.02110